Cas no 1806474-39-4 (3-Fluoro-4-phenylpyridine-2-methanol)

• Product Name: 3-Fluoro-4-phenylpyridine-2-methanol
• CAS No: 1806474-39-4
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 4802455
• Update Time: 2025-06-14

3-Fluoro-4-phenylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-phenylpyridine-2-methanol

• Inchi： 1S/C12H10FNO/c13-12-10(6-7-14-11(12)8-15)9-4-2-1-3-5-9/h1-7,15H,8H2
• InChI Key： FEYRJZSJNXQORN-UHFFFAOYSA-N
• SMILES： FC1C(CO)=NC=CC=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 3-Fluoro-4-phenylpyridine-2-methanol

Comprehensive Overview of 3-Fluoro-4-phenylpyridine-2-methanol (CAS No. 1806474-39-4): Properties, Applications, and Innovations

3-Fluoro-4-phenylpyridine-2-methanol (CAS No. 1806474-39-4) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework, combining a fluorine substituent and a phenylpyridine core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and anti-inflammatory agents, aligning with the growing demand for novel therapeutics.

In recent years, the pharmaceutical industry has prioritized fluorinated compounds like 3-Fluoro-4-phenylpyridine-2-methanol due to their enhanced metabolic stability and bioavailability. This trend is reflected in search engine queries, where terms such as "fluorinated pyridine applications" and "CNS drug intermediates" have seen a surge. The compound's CAS No. 1806474-39-4 is frequently searched alongside "pyridine derivatives in medicine," highlighting its relevance in cutting-edge research. Its methanol functional group further enables facile derivatization, a feature often discussed in forums on medicinal chemistry optimization.

From a synthetic chemistry perspective, 3-Fluoro-4-phenylpyridine-2-methanol serves as a key building block for constructing heterocyclic scaffolds. Its electron-withdrawing fluorine atom influences reactivity patterns, making it valuable for palladium-catalyzed cross-coupling reactions—a hot topic in green chemistry circles. Laboratories focusing on sustainable synthesis often explore this compound's role in reducing reaction steps, addressing the industry's push toward atom economy. These attributes resonate with search trends like "eco-friendly fluorinated intermediates" and "pyridine-based green synthesis."

The compound's physicochemical properties—including solubility in polar organic solvents and moderate lipophilicity—are frequently analyzed in QSAR studies. Such data is crucial for computational chemists developing AI-driven molecular models, a trending intersection between cheminformatics and machine learning. Online discussions often link CAS 1806474-39-4 to "predictive ADMET tools," reflecting its utility in virtual screening pipelines. This synergy with digital chemistry platforms underscores its relevance in modern drug design workflows.

Beyond pharmaceuticals, 3-Fluoro-4-phenylpyridine-2-methanol finds niche applications in material science, particularly in designing liquid crystal displays (LCDs) and organic semiconductors. Its conjugated π-system and fluorine-induced dipole moments contribute to tunable electronic properties, a subject gaining traction in searches for "smart material precursors." Patent analyses reveal its use in optoelectronic devices, aligning with the global focus on energy-efficient technologies.

Quality control protocols for CAS 1806474-39-4 emphasize HPLC purity analysis and spectroscopic characterization (NMR, FTIR), topics frequently queried by quality assurance specialists. The compound's stability under standard storage conditions (-20°C, inert atmosphere) makes it a reliable reagent, as noted in technical datasheets shared across research communities. This reliability fuels its adoption in high-throughput screening campaigns, a strategy dominating contemporary biopharmaceutical R&D.

In conclusion, 3-Fluoro-4-phenylpyridine-2-methanol (CAS No. 1806474-39-4) exemplifies the convergence of medicinal chemistry, green synthesis, and advanced materials. Its multifaceted applications address pressing industry needs—from next-generation therapeutics to sustainable electronics—while search trends confirm its prominence in scientific discourse. As innovation accelerates, this compound will likely remain pivotal in bridging molecular design with real-world solutions.